2-[2-(1,3-benzodioxol-5-ylmethylene)hydrazino]-N-(2-fluorophenyl)-2-oxoacetamide

• IUPAC Name: N'-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-N-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C16H12FN3O4/c17-11-3-1-2-4-12(11)19-15(21)16(22)20-18-8-10-5-6-13-14(7-10)24-9-23-13/h1-8H,9H2,(H,19,21)(H,20,22)/b18-8+
• InChI Key: DUJHJYXQERKSHQ-QGMBQPNBSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NNC(=O)C(=O)NC3=CC=CC=C3F
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=N/NC(=O)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H12FN3O4
• Molecular Weight: 329.28 g/mol

Description

2-[2-(1,3-benzodioxol-5-ylmethylene)hydrazino]-N-(2-fluorophenyl)-2-oxoacetamide, also known as BF-1, is a novel compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Efficient Green Synthesis and Antioxidant Potential

Research indicates efficient synthesis methods for compounds similar to the one , utilizing green chemistry principles. For instance, Zaheer et al. (2015) described a green synthesis approach for N′-benzylidene-2-(2-fluorobiphenyl) propanehydrazides, highlighting significant reductions in reaction times and improvements in yields. These compounds exhibited promising antioxidant potential, underscoring their relevance in pharmaceutical applications, particularly those bearing 2-hydroxy substituents (Zaheer et al., 2015).

Antimicrobial Activities

Karanth et al. (2018) synthesized novel Schiff base benzamides through the ring opening of thienylidene azlactones, evaluating their antimicrobial activities. Several derivatives displayed potent antimicrobial properties, with compound 5e showing significant growth inhibition of Candida albicans and Pseudomonas aeruginosa. This suggests the potential of such compounds in developing new antimicrobial agents (Karanth et al., 2018).

Synthesis and Anticonvulsant Activities

Another study by Shaquiquzzaman et al. (2012) focused on the synthesis of pyrimidine-5-carbonitrile derivatives, evaluating their anticonvulsant and neurotoxicity effects. Some compounds showed high activity in preventing seizures at relatively low doses, indicating their potential in anticonvulsant drug development (Shaquiquzzaman et al., 2012).

Anticancer and Antipsychotic Potentials

Research by Kaur et al. (2012) synthesized compounds with potential antipsychotic and anticonvulsant activities, showing the broad therapeutic potential of similar chemical structures. Compound 5l emerged as highly active, further emphasizing the pharmaceutical applicability of such compounds (Kaur et al., 2012).